N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-1-(2-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[3-(benzotriazol-1-yl)propyl]-1-[(2-fluorophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C19H18FN7O/c20-15-7-2-1-6-14(15)12-26-13-17(23-24-26)19(28)21-10-5-11-27-18-9-4-3-8-16(18)22-25-27/h1-4,6-9,13H,5,10-12H2,(H,21,28)
• InChI Key: QOSBWIMEMBEQSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(N=N2)C(=O)NCCCN3C4=CC=CC=C4N=N3)F
• Molecular Formula: C19H18FN7O
• Molecular Weight: 379.4 g/mol

Description

The compound contains a benzotriazole group, a triazole group, and a carboxamide group. Benzotriazole is a heterocyclic compound containing a benzene ring fused to a triazole ring. Triazole refers to either one of a pair of isomeric chemical compounds with molecular formula C2H3N3, having a five-membered ring of two carbon atoms and three nitrogen atoms. Carboxamide is an organic compound that contains a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzotriazole, triazole, and carboxamide groups. The benzotriazole group is a bicyclic structure with aromaticity, contributing to the stability of the molecule. The triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms. The carboxamide group consists of a carbonyl group (C=O) linked to a nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. Benzotriazoles are known to be involved in various chemical reactions, particularly those involving nucleophilic substitution at the activated C–H bond. Triazoles can participate in reactions such as N-alkylation and reduction. Carboxamides can undergo reactions such as hydrolysis, reduction, and condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the benzotriazole group could contribute to the compound’s stability and resistance to oxidation. The triazole group could influence the compound’s reactivity. The carboxamide group could contribute to the compound’s solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As a general rule, compounds containing benzotriazole can be harmful if swallowed, inhaled, or come into contact with skin.